Cas no 2034461-09-9 (1-(4-chlorophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}cyclopentane-1-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}cyclopentane-1-carboxamide
• CAS No: 2034461-09-9
• MF: C₂₂H₂₃ClN₄O
• MW: 394.897223711014
• CID: 6177631
• PubChem ID: 119105096
• Update Time: 2025-06-15

1-(4-chlorophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}cyclopentane-1-carboxamide
• AKOS026704236
• F6560-5271
• 1-(4-chlorophenyl)-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)cyclopentanecarboxamide
• 2034461-09-9
• 1-(4-chlorophenyl)-N-[[5-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]cyclopentane-1-carboxamide
• 1-(4-chlorophenyl)-N-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}cyclopentane-1-carboxamide

• Inchi： 1S/C22H23ClN4O/c1-27-15-18(14-26-27)17-10-16(11-24-13-17)12-25-21(28)22(8-2-3-9-22)19-4-6-20(23)7-5-19/h4-7,10-11,13-15H,2-3,8-9,12H2,1H3,(H,25,28)
• InChI Key： QTLFMHAARIFVAK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(NCC2C=NC=C(C3C=NN(C)C=3)C=2)=O)CCCC1

Computed Properties

• Exact Mass: 394.1560391g/mol
• Monoisotopic Mass: 394.1560391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 59.8Ų

Additional information on 1-(4-chlorophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}cyclopentane-1-carboxamide

Introduction to 1-(4-chlorophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}cyclopentane-1-carboxamide (CAS No. 2034461-09-9)

1-(4-chlorophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}cyclopentane-1-carboxamide, with the CAS number 2034461-09-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopentane carboxamides and is characterized by its unique structural features, including a chlorophenyl group, a pyrazole moiety, and a pyridine ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 1-(4-chlorophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}cyclopentane-1-carboxamide typically involves multi-step reactions, including the formation of the cyclopentane ring, the introduction of the chlorophenyl group, and the coupling of the pyrazole and pyridine moieties. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it accessible for extensive preclinical and clinical studies.

In terms of its biological activities, 1-(4-chlorophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}cyclopentane-1-carboxamide has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, this compound has shown anti-inflammatory properties, making it a candidate for the treatment of inflammatory disorders.

The pharmacokinetic profile of 1-(4-chlorophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}cyclopentane-1-carboxamide has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, which are crucial for its potential use as an oral therapeutic agent. Furthermore, toxicological studies have shown that this compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-chlorophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}cyclopentane-1-carboxamide in human subjects. Early-phase trials have demonstrated promising results, with patients showing significant improvements in disease symptoms and biomarker levels. These findings have paved the way for further advanced clinical trials to explore its potential as a novel therapeutic option for various diseases.

In addition to its therapeutic applications, 1-(4-chlorophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}cyclopentane-1-carboxamide has also been investigated for its use as a research tool in academic and industrial settings. Its unique chemical structure and biological activities make it a valuable probe for studying enzyme mechanisms and receptor interactions. Researchers are leveraging this compound to gain deeper insights into disease pathways and to identify new targets for drug discovery.

The future prospects for 1-(4-chlorophenyl)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}cyclopentane-1-carboxamide are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Collaborative efforts between academia and industry are driving innovation in this field, with the goal of bringing this compound closer to clinical approval and commercialization.

In conclusion, 1-(4-chlorophenyl)-N-{5-(1-methyl-1H-pyrazol-4-y l)pyridin -3 - ylmeth yl } cyclo pentan e - 1 - car boxa mide (CAS No. 203446 09 - 9) strong > represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features, promising biological activities, favorable pharmacokinetic profile, and ongoing clinical trials position it as a potential candidate for the treatment of various diseases. Continued research and development will further elucidate its therapeutic potential and contribute to the advancement of healthcare solutions.